Cas no 129822-49-7 (tert-Butyl 5-methyl-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 5-methyl-1H-indole-1-carboxylate
• CAS No: 129822-49-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD06008299
• CID: 1083290
• PubChem ID: 24882785
• Update Time: 2025-04-20

tert-Butyl 5-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-methyl-1H-indole-1-carboxylate
• 1-(tert-Butoxycarbonyl)-5-methylindole
• tert-butyl 5-methylindole-1-carboxylate
• 1,1-Dimethylethyl 5-methyl-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylic acid,5-methyl-,1,1-dimethylethyl ester
• 1-N-(tert-butoxycarbonyl)-5-methylindol
• 5-methylindole-1-carboxylic acid tert-butyl ester
• N-boc-5-methylindole
• tert-butyl 5-methyl-1-indolecarboxylate
• 1H-Indole-1-carboxylic acid, 5-methyl-, 1,1-dimethylethyl ester
• AS-71570
• 1-(TERT-BUTOXYCARBONYL)-5-METHYLINDOLE&
• D84596
• AMY10785
• AKOS022180541
• 129822-49-7
• J-005720
• NSPCCUXHOQOAJQ-UHFFFAOYSA-N
• CS-0337979
• SCHEMBL3269495
• DTXSID60462680
• 1-(tert-Butoxycarbonyl)-5-methylindole, 97%
• MFCD06008299

• MDL： MFCD06008299
• Inchi： 1S/C14H17NO2/c1-10-5-6-12-11(9-10)7-8-15(12)13(16)17-14(2,3)4/h5-9H,1-4H3
• InChI Key： NSPCCUXHOQOAJQ-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=C(C)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.12600
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.056 g/mL at 25 °C(lit.)
• Boiling Point: 208-209 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5410(lit.)
• PSA: 31.23000
• LogP: 3.73290

tert-Butyl 5-methyl-1H-indole-1-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids